Cas no 102573-84-2 (2,2-dimethyl-1,3-dioxane-5-carbaldehyde)

• Product Name: 2,2-dimethyl-1,3-dioxane-5-carbaldehyde
• CAS No: 102573-84-2
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD11847673
• CID: 125123
• PubChem ID: 11126391
• Update Time: 2025-06-07

2,2-dimethyl-1,3-dioxane-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-5-carboxaldehyde, 2,2-dimethyl- (9CI)
• 2,2-dimethyl-1,3-dioxane-5-carbaldehyde
• 1,3-Dioxan
• 2,2-Dimethyl-[1,3]dioxane-4,6-dione
• 2,2-dimethyl-[1,3]dioxane-5-carbaldehyde
• 2,2-Dimethyl-1,3-dioxan-4,6-dione
• 2,2-dimethyl-1,3-dioxane-5-methanal
• 2,2-Dimethyl-m-dioxane-4,6-dione
• cycl-Isopropylidene malonate
• Isopropylidene malonate
• Malonic acid cyclic isopropylidene ester
• Meldrums acid
• Meldrum's acid
• methoxymethylene Meldrum's acid
• sub-Isopropyl malonate
• 1,3-Dioxane-5-carboxaldehyde, 2,2-diMethyl-
• AKOS024048857
• A857196
• 2,2-dimethyl-1,3-dioxane-5-carboxaldehyde
• CS-0342644
• SCHEMBL75283
• 102573-84-2
• SB30243
• Z1255451132
• ALKYTHSHCFHVTO-UHFFFAOYSA-N
• CEA57384
• EN300-2984358

• MDL： MFCD11847673
• Inchi： 1S/C7H12O3/c1-7(2)9-4-6(3-8)5-10-7/h3,6H,4-5H2,1-2H3
• InChI Key： ALKYTHSHCFHVTO-UHFFFAOYSA-N
• SMILES： O1CC(C=O)COC1(C)C

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53